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Compound of Interest

Compound Name:
Methyl 3-(Benzyloxy)-2,6-

difluorobenzoate

Cat. No.: B14024325

Get Quote

Methyl 3-(benzyloxy)-2,6-difluorobenzoate (CAS No. 2635937-50-5) is a substituted

aromatic ester with applications in organic synthesis, particularly within pharmaceutical and

materials science research.[1] As a specialized research chemical, a comprehensive, officially

published Safety Data Sheet (SDS) is not readily available. This guide is designed for

researchers, scientists, and drug development professionals to bridge this information gap.

Acting with full editorial control, this document eschews a generic SDS template. Instead, it

synthesizes a robust safety profile by applying established principles of chemical hazard

assessment. By analyzing the constituent functional groups of the molecule—the methyl

benzoate core, the difluoroaromatic system, and the benzyloxy substituent—we can infer a

reliable safety and handling protocol grounded in data from structurally analogous compounds.

This proactive, expertise-driven approach ensures that laboratory personnel can manage the

risks associated with this compound, upholding the highest standards of scientific integrity and

laboratory safety.
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Proper identification is the foundation of chemical safety. The following tables summarize the

key identifiers and predicted physical properties for Methyl 3-(benzyloxy)-2,6-
difluorobenzoate.

Table 1: Compound Identification

Identifier Value Source

Chemical Name
Methyl 3-(benzyloxy)-2,6-

difluorobenzoate
-

CAS Number 2635937-50-5 [2]

Molecular Formula C₁₅H₁₂F₂O₃ [2]

Molecular Weight 278.25 g/mol [2]

Table 2: Predicted Physicochemical Properties

Property Value Source & Notes

Boiling Point 387.4 ± 42.0 °C [2] (Predicted)

Density 1.262 ± 0.06 g/cm³ [2] (Predicted)

Appearance
Data not available; likely a

solid or oil.

Inferred from similar

compounds.

Hazard Assessment and Inferred GHS Classification
Due to the absence of specific toxicological data, a hazard assessment has been constructed

by examining analogous compounds. The difluorinated benzoate structure suggests potential

for irritation, while the benzoate ester core points to possible toxicity upon ingestion.

Halogenated aromatic compounds as a class can also present long-term health and

environmental concerns.[3][4]

Inference Logic
The predicted hazard profile is derived from the known hazards of its core components:
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Methyl 2,6-difluorobenzoate (CAS 13671-00-6): Known to be a combustible liquid.[5]

2,6-Difluoro-3-methylbenzoic acid (CAS 32890-88-3): A related acid that is known to cause

skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation

(H335).[6]

Methyl Benzoate (CAS 93-58-3): Classified as harmful if swallowed (Acute Toxicity 4, Oral)

and can be an aspiration hazard.[7][8][9] It is also known to cause skin and eye irritation.[8]

This causality is visualized in the diagram below.

Structural Components & Known Hazards

Inferred Hazard Profile for Target Compound

Methyl Benzoate Core

Harmful if swallowed (H302)
Skin/Eye Irritation Methyl 3-(benzyloxy)-2,6-difluorobenzoate

Difluoro-Aromatic System

Skin Irritation (H315)
Serious Eye Irritation (H319)
Respiratory Irritation (H335)

Halogenated Aromatic Class

Potential for Persistence
Subtle/Delayed Toxic Effects

Diagram 1: Hazard Inference Logic.
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Table 3: Anticipated GHS Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[7]

[9]

Skin Corrosion / Irritation Category 2
H315: Causes skin irritation.[6]

[10]

Serious Eye Damage / Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[6][10]

Specific Target Organ Toxicity

— Single Exposure
Category 3

H335: May cause respiratory

irritation.[6][10]

Anticipated Label Elements:

Pictogram:

Signal Word:Warning

Precautionary Statements (selected):

Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P264 (Wash skin

thoroughly after handling), P270 (Do not eat, drink or smoke when using this product),

P280 (Wear protective gloves/eye protection/face protection).[6][7][10]

Response: P301+P312 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel

unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing), P337+P313 (If eye irritation

persists: Get medical advice/attention).[7][10]

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed).[10]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[7]

Safe Handling and Exposure Control
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Effective risk management relies on a multi-layered approach, prioritizing engineering controls

over personal protective equipment (PPE). This "Hierarchy of Controls" is a fundamental

principle of laboratory safety.

Elimination
(Not Feasible)

Substitution
(Not Feasible)

Engineering Controls
(Chemical Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Diagram 2: Hierarchy of Controls.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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